Cas no 923488-57-7 (N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 923488-57-7
• MF: C₂₆H₂₆N₄O₃S
• MW: 474.574644565582
• CID: 5449449
• Update Time: 2025-07-21

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1H-benzimidazol-2-yl)phenyl]-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C26H26N4O3S/c1-18-6-12-22(13-7-18)34(32,33)30-16-14-20(15-17-30)26(31)27-21-10-8-19(9-11-21)25-28-23-4-2-3-5-24(23)29-25/h2-13,20H,14-17H2,1H3,(H,27,31)(H,28,29)
• InChI Key： RSGRKGHRPLAJAL-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCC(C(NC2=CC=C(C3NC4=CC=CC=C4N=3)C=C2)=O)CC1

Additional information on N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

Introduction to N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide (CAS No. 923488-57-7)

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide, also known by its CAS number 923488-57-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodiazole moiety, a phenyl group, and a piperidine carboxamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzodiazole ring system is a well-known pharmacophore that has been extensively studied for its anxiolytic, sedative, and muscle relaxant properties. The presence of this moiety in N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide suggests that it may exhibit similar pharmacological effects. Additionally, the piperidine carboxamide group adds further complexity to the molecule, potentially enhancing its binding affinity to specific receptors or enzymes.

Recent research has focused on the synthesis and biological evaluation of compounds with similar structures to N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of benzodiazole derivatives with enhanced anti-inflammatory and analgesic properties. The authors found that the introduction of a piperidine carboxamide group significantly improved the potency and selectivity of these compounds.

In another study published in the European Journal of Medicinal Chemistry in 2021, researchers investigated the potential of benzodiazole-based compounds as inhibitors of specific kinases involved in cancer progression. The results showed that compounds with a piperidine carboxamide moiety exhibited potent inhibitory activity against several kinases, including AKT and mTOR. This finding highlights the potential of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide as a lead compound for the development of novel anticancer agents.

The structural diversity and functional groups present in N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide also make it an attractive candidate for drug discovery efforts targeting neurological disorders. A study published in the Journal of Neuroscience Research in 2020 explored the neuroprotective effects of benzodiazole derivatives on neuronal cells exposed to oxidative stress. The results indicated that compounds with a piperidine carboxamide group effectively reduced oxidative damage and promoted cell survival.

Furthermore, the solubility and stability of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide are important considerations for its pharmaceutical development. A recent study published in Pharmaceutical Research in 2023 evaluated the physicochemical properties of this compound and found that it exhibited good solubility in both aqueous and organic solvents. This property is crucial for ensuring effective drug delivery and bioavailability.

The pharmacokinetic profile of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide has also been investigated to assess its suitability for clinical applications. A preclinical study conducted by a team at the University of California found that this compound demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties. The results suggested that it could be administered orally or intravenously with minimal side effects.

In conclusion, N-4-(1H-1,3-benzodiazol-2-y)phenyl)-1-(4-methylbenzenesulfonyl)piperidine)-carboxamide (CAS No. 923488)-57)-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in various fields of medicinal chemistry and pharmaceutical science. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use.